Cas no 1753-47-5 (5-{[4-(dimethylamino)phenyl]methylidene}-1,3-diazinane-2,4,6-trione)

5-{[4-(Dimethylamino)phenyl]methylidene}-1,3-diazinane-2,4,6-trione is a heterocyclic organic compound featuring a barbituric acid core modified with a dimethylaminophenyl substituent. This structure imparts unique photophysical and electronic properties, making it valuable in applications such as organic synthesis, dye chemistry, and materials science. The conjugated system enhances its potential as a chromophore, while the barbiturate moiety offers reactivity for further functionalization. Its stability under ambient conditions and solubility in common organic solvents facilitate handling in laboratory settings. The compound's distinct absorption and emission characteristics may also be leveraged in optoelectronic research. Careful consideration of its reactivity profile is advised for synthetic applications.
5-{[4-(dimethylamino)phenyl]methylidene}-1,3-diazinane-2,4,6-trione structure
1753-47-5 structure
Product Name:5-{[4-(dimethylamino)phenyl]methylidene}-1,3-diazinane-2,4,6-trione
CAS No:1753-47-5
MF:C13H13N3O3
MW:259.260622739792
CID:222788
PubChem ID:74464
Update Time:2025-05-19

5-{[4-(dimethylamino)phenyl]methylidene}-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[[4-(dimethylamino)phenyl]methylene]-
    • 5-[[4-(dimethylamino)phenyl]methylene]barbituric acid
    • 5-(4-(dimethylamino)benzylidene)pyrimidine-2,4,6(1H,3H,5H)-trione
    • 5-(4-dimethylaminobenzylidene)barbituric acid
    • 5-(4-dimethylaminobenzylidene)pyrimidine-2,4,6(1H,3H,5H)-trione
    • 5-[4-(dimethylamino)benzylidene]-2,4,6(
    • 5-[4-(Dimethylamino)benzylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione
    • 5-[4-(dimethylamino)benzylidene]hexahydropyrimidine-2,4,6-trione
    • 5-[4-(dimethylamino)benzylidene]pyrimidine-2,4,6(1H,3H,5H)-trione
    • NSC636599
    • STK852616
    • 5-[[4-(Dimethylamino)phenyl]methylen]barbitursure
    • 5-[4-(N,N-Dimethylamino)benzylidene]barbituric acid
    • Hexahydro-5-[4-(dimethylamino)benzylidene]pyrimidine-2,4,6-trione
    • 5-[[4-(dimethylamino)phenyl]methylidene]-1,3-diazinane-2,4,6-trione
    • 5-[[4-(Dimethylamino)phenyl]methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione
    • 5-{[4-(dimethylamino)phenyl]methylidene}-1,3-diazinane-2,4,6-trione
    • 5-(4-Dimethylamino-benzylidene)-pyrimidine-2,4,6-trione
    • MLS002695230
    • EINECS 217-140-5
    • NS00025756
    • NCGC00184562-01
    • 5-[4-(Dimethylamino)benzylidene]barbituric acid
    • F0030-0020
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[[4-(dimethylamino)phenyl]methylene]-
    • NSC-93962
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-((4-(dimethylamino)phenyl)methylene)-
    • 5-(p-di-methylaminobenzylidene)-barbituric acid
    • UPCMLD0ENAT5734816:001
    • NAPLVLRBYHFCJP-UHFFFAOYSA-N
    • BDBM50375168
    • DTXSID2074952
    • NCGC00184562-03
    • NCGC00184562-02
    • NSC93962
    • CHEMBL258080
    • EN300-1080846
    • CBDivE_004198
    • Z57395394
    • SCHEMBL4096609
    • 5-((4-(Dimethylamino)phenyl)methylene)barbituric acid
    • HMS3087K21
    • 5-(4-(Dimethylamino)benzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione
    • 1753-47-5
    • AKOS000521188
    • NSC 93962
    • 5-{[4-(DIMETHYLAMINO)PHENYL]METHYLENE}-2,4,6(1H,3H,5H)-PYRIMIDINETRIONE
    • NCGC00184562-04
    • 5-[4-(Dimethylamino)benzylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione #
    • NSC-636599
    • SMR001561140
    • AKOS005629929
    • 5-[(4-dimethylaminophenyl)methylene]hexahydropyrimidine-2,4,6-trione
    • AE-641/00636024
    • NCGC00184562-05
    • Inchi: 1S/C13H13N3O3/c1-16(2)9-5-3-8(4-6-9)7-10-11(17)14-13(19)15-12(10)18/h3-7H,1-2H3,(H2,14,15,17,18,19)
    • InChI Key: NAPLVLRBYHFCJP-UHFFFAOYSA-N
    • SMILES: O=C1/C(/C(NC(N1)=O)=O)=C/C1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 259.09579
  • Monoisotopic Mass: 259.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.5A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.337
  • Refractive Index: 1.647
  • PSA: 78.51
  • LogP: 1.15960

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Additional information on 5-{[4-(dimethylamino)phenyl]methylidene}-1,3-diazinane-2,4,6-trione

5-{[4-(Dimethylamino)phenyl]methylidene}-1,3-diazinane-2,4,6-trione (CAS No. 1753-47-5)

The compound 5-{[4-(dimethylamino)phenyl]methylidene}-1,3-diazinane-2,4,6-trione, also identified by the CAS registry number 1753-47-5, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of diazinanetriones, which are known for their unique chemical properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 5-{[4-(dimethylamino)phenyl]methylidene}-1,3-diazinane-2,4,6-trione consists of a diazinane ring system with three ketone groups (trione) and a substituted phenyl group attached via a methylidene bridge. The presence of the dimethylamino group on the phenyl ring introduces significant steric and electronic effects, which influence the compound's reactivity and stability. Recent studies have highlighted the importance of such structural features in modulating the compound's interactions with biological systems and its potential for use in drug design.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for developing new drugs targeting various diseases. For instance, studies have shown that derivatives of 1753-47-5 exhibit promising anti-inflammatory and antioxidant properties. These findings suggest that the compound could be further developed into therapeutic agents for conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, 5-{[4-(dimethylamino)phenyl]methylidene}-1,3-diazinane-2,4,6-trione has also gained attention in materials science due to its ability to form stable coordination complexes with metal ions. This property makes it a candidate for use in catalysis and sensor technologies. Recent advancements in green chemistry have further emphasized the importance of such compounds in developing sustainable industrial processes.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to improve yield and purity, making large-scale production more feasible. The development of efficient synthetic routes has been a focal point in recent studies, driven by the increasing demand for this compound in both academic and industrial settings.

From an environmental perspective, understanding the degradation pathways of 1753-47-5 is crucial for assessing its ecological impact. Studies have shown that the compound undergoes hydrolysis under certain conditions, leading to the formation of less complex byproducts. These findings are essential for ensuring safe handling and disposal practices in industrial applications.

In conclusion, 5-{[4-(dimethylamino)phenyl]methylidene}-1,3-diazinane-2,4,6-trione (CAS No. 1753-47-5) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties and diverse applications make it an area of active research interest. As advancements continue to emerge in both fundamental understanding and practical applications, this compound is poised to play an increasingly important role in various industries.

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